1-(pyridin-2-yl)-4-[1-(thiophene-2-carbonyl)azetidine-3-carbonyl]piperazine

• CAS: 1705677-18-4
• Molecular Formula: C18H20N4O2S
• Molecular Weight: 356.44
• SMILES: C1CN(CCN1C2=CC=CC=N2)C(=O)C3CN(C3)C(=O)C4=CC=CS4
• InChI: InChI=1S/C18H20N4O2S/c23-17(14-12-22(13-14)18(24)15-4-3-11-25-15)21-9-7-20(8-10-21)16-5-1-2-6-19-16/h1-6,11,14H,7-10,12-13H2
• InChIKey: OUPYZVLDIVNLQP-UHFFFAOYSA-N
• Solubility: not available

Piperazinyl Azetidine Di-Amide Chemical Class and Baseline

1-(Pyridin-2-yl)-4-[1-(thiophene-2-carbonyl)azetidine-3-carbonyl]piperazine (CAS 1705677-18-4) is a synthetic heterocyclic compound belonging to the piperazinyl azetidine diamide scaffold class, a chemotype structurally characterized by a piperazine ring linked via a carbonyl bridge to an azetidine ring, with distinct aromatic substituents on each nitrogen . This scaffold has been identified in the medicinal chemistry literature as a privileged framework for the development of potent and selective monoacylglycerol lipase (MAGL) inhibitors, with multiple research groups reporting structure-activity relationship (SAR) studies and in vivo pharmacological characterization [1][2].

Scaffold Piperazinyl azetidine di-amide chemotype for MAGL inhibitor studies

Mechanism Reversible binding architecture predicted by amide linker chemistry

Differentiation Unexplored pyridine-thiophene substitution pattern distinct from literature thiazole-indole leads

• [1] Zhu B, Connolly PJ, Zhang YM, et al. The discovery of azetidine-piperazine di-amides as potent, selective and reversible monoacylglycerol lipase (MAGL) inhibitors. Bioorg Med Chem Lett. 2020;30:127243. View Source
• [2] Chen Z, Mori W, Fu H, et al. Design, synthesis and evaluation of reversible and irreversible monoacylglycerol lipase positron emission tomography (PET) tracers using a 'tail switching' strategy on a piperazinyl azetidine skeleton. J Med Chem. 2019;62(7):3336–3353. View Source

Why Generic Substitution Fails

In-class substitution is precluded by the steep structure-activity relationships (SAR) established for the piperazinyl azetidine di-amide chemotype. Published SAR studies demonstrate that both the piperazine N-acyl substituent (R1) and the azetidine N-acyl substituent (R2) are critical drivers of MAGL inhibitory potency and brain 2-AG accumulation efficacy [1]. For example, within a single congeneric series, replacing a 2-thiazole R1 group with a phenyl group led to a substantial loss of enzymatic potency and functional efficacy, while modifications to the R2 group's lipophilicity and geometry caused IC50 shifts spanning several orders of magnitude [1]. The target compound's unique pairing of a pyridin-2-yl R1 group with a thiophene-2-carbonyl R2 group represents an unexplored substitution pattern whose pharmacological consequences cannot be predicted from existing data, making direct substitution with a more characterized analog (e.g., a thiazole-containing variant) scientifically unjustified without confirmatory head-to-head testing.

R1 substituent change (pyridin-2-yl to thiazole or phenyl) may shift MAGL inhibition potency and brain 2-AG accumulation; class SAR shows thiazole > phenyl, but pyridin-2-yl is uncharacterized.

R2 lipophilicity and electronic character directly influence inhibitory profile; thiophene-2-carbonyl provides intermediate lipophilicity and sulfur-mediated interaction potential that differ from indole-based R2 groups in published leads.

Di-amide linker predicts reversible MAGL inhibition; substitution with carbamate/urea analogs would switch to irreversible mechanism, potentially altering functional endpoint profiles (CB1 desensitization, 2-AG dynamics).

• [1] Zhu B, Connolly PJ, Zhang YM, et al. The discovery of azetidine-piperazine di-amides as potent, selective and reversible monoacylglycerol lipase (MAGL) inhibitors. Bioorg Med Chem Lett. 2020;30:127243. View Source

Differentiation Evidence

R1 Substitution Impact: Pyridin-2-yl vs. Thiazol-2-yl

The target compound incorporates a pyridin-2-yl group as the piperazine N-acyl substituent (R1), whereas the most extensively optimized members of the azetidine-piperazine di-amide class employ a thiazol-2-yl group at this position. Published SAR data from Zhu et al. (2020) demonstrate that within a matched molecular pair analysis, a 2-thiazole R1 consistently delivers superior MAGL enzyme inhibition potency and brain 2-AG accumulation efficacy compared to a phenyl R1 [1]. For instance, compound 6g (R1 = 2-thiazole, R2 = 4-F-phenyl-indole) exhibits an IC50 in the low nanomolar range and 2081% brain 2-AG accumulation at 1 μM, while its phenyl R1 counterpart 6a (R1 = phenyl, R2 = 4-F-phenyl-indole) shows substantially reduced brain 2-AG accumulation [1]. The pyridin-2-yl group in the target compound introduces a hydrogen-bond-capable nitrogen at the ortho position, which is absent in both thiazole and phenyl comparators. No direct comparative data exist for pyridin-2-yl vs. thiazol-2-yl R1 in this scaffold [1].

R1 Substituent Impact

Class-level inference

Target R1 = pyridin-2-yl (no assay data). Comparator: thiazole R1 achieved IC50 < 5 nM and 2081% brain 2-AG at 1 µM; phenyl R1 showed substantially reduced 2-AG.

Pyridin-2-yl R1 distinct from thiazole; requires direct testing to assess MAGL inhibition and functional 2-AG elevation.

SAR from Zhu et al. 2020; thiazole consistently outperformed phenyl.

Evidence Dimension	MAGL enzyme inhibition potency and brain 2-AG accumulation as a function of piperazine R1 substituent
Target Compound Data	Not available (R1 = pyridin-2-yl has not been tested in published assays)
Comparator Or Baseline	Compound 6g (R1 = 2-thiazole, R2 = 4-F-phenyl-indole): IC50 < 5 nM, brain 2-AG accumulation 2081% at 1 μM; Comparator 6a (R1 = phenyl, R2 = 4-F-phenyl-indole): reduced brain 2-AG accumulation
Quantified Difference	Cannot be quantified for the target compound. Class-level inference: thiazole R1 > phenyl R1 in both enzyme potency and functional efficacy; pyridin-2-yl R1 is uncharacterized.
Conditions	Purified wild-type human MAGL enzyme assay; rat brain homogenate 2-AG accumulation assay at 1 μM test compound (Zhu et al., 2020)

Why This Matters

The pyridin-2-yl R1 group represents a distinct chemical space not covered by existing SAR; researchers seeking to explore novel MAGL inhibitor chemotypes with potentially differentiated hydrogen-bonding interactions may find this compound a valuable probe.

• [1] Zhu B, Connolly PJ, Zhang YM, et al. The discovery of azetidine-piperazine di-amides as potent, selective and reversible monoacylglycerol lipase (MAGL) inhibitors. Bioorg Med Chem Lett. 2020;30:127243. View Source

Thiophene-2-carbonyl R2: Lipophilicity-Driven Potency

The target compound bears a thiophene-2-carbonyl group as the azetidine N-acyl substituent (R2). Published SAR for the azetidine-piperazine di-amide class establishes that R2 lipophilicity is a primary driver of MAGL inhibitory potency [1]. In the Zhu et al. series, more lipophilic R2 groups (e.g., 4-CF3-phenyl-indole) consistently yielded more potent compounds than less lipophilic analogs (e.g., 4-CN-phenyl-indole). The thiophene-2-carbonyl moiety (calculated logP contribution ~1.5–2.0) confers intermediate lipophilicity relative to the phenyl-indole R2 groups explored in the literature [1]. Additionally, the thiophene sulfur atom provides a distinct electronic environment and potential for sulfur-mediated non-covalent interactions (e.g., sulfur-π, chalcogen bonding) not available to carbocyclic R2 groups [2].

R2 Lipophilicity–Potency

Class-level inference

Target R2 = thiophene-2-carbonyl (no assay data). Literature: higher R2 lipophilicity (e.g. 4-CF3-phenyl-indole) correlates with increased MAGL potency; thiophene-2-carbonyl is intermediate in lipophilicity and offers sulfur-mediated interaction potential.

Thiophene R2 provides a differentiated physicochemical profile; may alter selectivity and binding kinetics.

Based on Zhu et al. 2020 SAR and non-covalent sulfur interaction survey (Beno et al. 2015).

Evidence Dimension	MAGL inhibitory potency as a function of R2 substituent lipophilicity and electronic character
Target Compound Data	Not available (thiophene-2-carbonyl R2 has not been tested in published MAGL assays)
Comparator Or Baseline	Literature R2 groups: 4-F-phenyl-indole (high potency, IC50 < 5 nM); 4-CF3-phenyl-indole (high potency); 4-CN-phenyl-indole (reduced potency); indazole and benzimidazole R2 (reduced potency due to lower lipophilicity)
Quantified Difference	Cannot be quantified for the target compound. Class-level inference: higher R2 lipophilicity correlates with increased MAGL potency; thiophene-2-carbonyl is intermediate in lipophilicity and offers distinct sulfur-mediated interaction potential.
Conditions	Purified wild-type human MAGL enzyme assay (Zhu et al., 2020); structural analysis of non-covalent sulfur interactions from the general medicinal chemistry literature

Why This Matters

The thiophene-2-carbonyl R2 group offers a differentiated physicochemical profile (intermediate lipophilicity plus sulfur electronics) that may confer a distinct selectivity or pharmacokinetic profile compared to the extensively characterized phenyl-indole R2 groups in the patent and primary literature.

• [1] Zhu B, Connolly PJ, Zhang YM, et al. The discovery of azetidine-piperazine di-amides as potent, selective and reversible monoacylglycerol lipase (MAGL) inhibitors. Bioorg Med Chem Lett. 2020;30:127243. View Source
• [2] Beno BR, Yeung KS, Bartberger MD, Pennington LD, Meanwell NA. A survey of the role of noncovalent sulfur interactions in drug design. J Med Chem. 2015;58(11):4383–4438. View Source

Dual Heteroaromatic Differentiation from Thiazole-Indole Chemotypes

The target compound presents a dual heteroaromatic architecture (pyridine R1 + thiophene R2) that differs fundamentally from the canonical MAGL inhibitor chemotypes described in the literature [1][2]. The most extensively characterized compounds in the Zhu et al. (2020) and Chen et al. (2019) series uniformly employ a thiazole R1 group paired with a substituted indole or benzothiophene R2 group [1][2]. The target compound replaces both of these pharmacophoric elements simultaneously: the thiazole is exchanged for pyridine (introducing a basic nitrogen), and the indole/benzothiophene is exchanged for a simpler thiophene (reducing molecular weight and aromatic surface area). This dual substitution pattern results in a molecular weight of 356.44 g/mol, which is substantially lower than typical potent MAGL inhibitors in this class (e.g., compound 6g MW = ~530 g/mol) [1].

Molecular Weight Reduction

Class-level inference

356.44 g/mol vs. ~530 g/mol (lit. lead) — 33% lower MW.

Lower MW may improve ligand efficiency and predicted BBB permeability.

Structural comparison to compound 6g (Zhu 2020).

Evidence Dimension	Molecular weight and aromatic substitution pattern compared to literature MAGL inhibitors
Target Compound Data	MW = 356.44 g/mol; R1 = pyridin-2-yl (basic nitrogen); R2 = thiophene-2-carbonyl (sulfur heterocycle, no fused ring extension)
Comparator Or Baseline	Compound 6g (Zhu 2020): MW ~530 g/mol, R1 = 2-thiazole, R2 = 4-F-phenyl-indole; Compound 8 (Chen 2019): R1 = 2-thiazole, R2 = carbamate/urea-based; Roche patent compounds (WO2019072785): R1 = various heterocycles, R2 = substituted aryl/heteroaryl
Quantified Difference	Molecular weight reduction of ~174 g/mol (33% decrease) relative to compound 6g; replacement of both thiazole and indole pharmacophores with pyridine and thiophene respectively.
Conditions	Structural comparison based on published chemical structures and molecular formulas

Why This Matters

The significantly lower molecular weight and reduced aromatic ring count of the target compound predict improved ligand efficiency metrics and potentially superior blood-brain barrier permeability compared to larger, more lipophilic literature MAGL inhibitors, making it an attractive starting point for CNS-penetrant MAGL inhibitor optimization campaigns.

• [1] Zhu B, Connolly PJ, Zhang YM, et al. The discovery of azetidine-piperazine di-amides as potent, selective and reversible monoacylglycerol lipase (MAGL) inhibitors. Bioorg Med Chem Lett. 2020;30:127243. View Source
• [2] Chen Z, Mori W, Fu H, et al. Design, synthesis and evaluation of reversible and irreversible monoacylglycerol lipase positron emission tomography (PET) tracers using a 'tail switching' strategy on a piperazinyl azetidine skeleton. J Med Chem. 2019;62(7):3336–3353. View Source

Reversible Binding Mechanism: Di-Amide Architecture

The target compound's azetidine-piperazine di-amide architecture is structurally classified as a reversible MAGL inhibitor scaffold, in contrast to carbamate- or urea-based analogs that act as irreversible covalent inhibitors [1][2]. Chen et al. (2019) explicitly demonstrated that within the piperazinyl azetidine scaffold, amide-linked compounds (compounds 16–22, 36–38) function as reversible MAGL inhibitors, whereas carbamate/urea-linked compounds (compounds 8–13) act as irreversible inhibitors [2]. The target compound contains two amide bonds (piperazine-carbonyl-azetidine and azetidine-carbonyl-thiophene) and lacks carbamate or urea functionalities, consistent with a predicted reversible binding mode [1].

Binding Mechanism

Class-level inference

Di-amide architecture predicts reversible MAGL inhibition; amide-linked piperazinyl azetidines are classified as reversible (Chen et al. 2019).

Supports reversible-inhibition study design; irreversible analogs may differ in CB1 desensitization endpoints.

Carbamate/urea analogs act as irreversible inhibitors in the same scaffold.

Evidence Dimension	Predicted MAGL inhibition mechanism (reversible vs. irreversible) based on linker chemistry
Target Compound Data	Di-amide architecture; no carbamate or urea functional groups present; predicted reversible MAGL inhibitor
Comparator Or Baseline	Irreversible MAGL inhibitors: compounds 8–13 (carbamate/urea-linked, Chen 2019); Reversible MAGL inhibitors: compounds 16–22, 36–38 (amide-linked, Chen 2019); compound 6g (amide-linked, Zhu 2020, confirmed reversible)
Quantified Difference	Cannot be quantified without direct measurement. Class-level inference: amide-linked piperazinyl azetidines are reversible; carbamate/urea-linked are irreversible.
Conditions	Structural classification based on published mechanism-of-action studies in Chen et al. (2019) and Zhu et al. (2020)

Why This Matters

Reversible MAGL inhibition may offer therapeutic advantages over irreversible inhibition, as chronic irreversible MAGL blockade has been associated with CB1 receptor desensitization and physical dependence in preclinical models; procurement of a reversible-scaffold compound is therefore critical for therapeutic development programs seeking to avoid these liabilities.

• [1] Zhu B, Connolly PJ, Zhang YM, et al. The discovery of azetidine-piperazine di-amides as potent, selective and reversible monoacylglycerol lipase (MAGL) inhibitors. Bioorg Med Chem Lett. 2020;30:127243. View Source
• [2] Chen Z, Mori W, Fu H, et al. Design, synthesis and evaluation of reversible and irreversible monoacylglycerol lipase positron emission tomography (PET) tracers using a 'tail switching' strategy on a piperazinyl azetidine skeleton. J Med Chem. 2019;62(7):3336–3353. View Source

Application Scenarios

Scaffold Hopping for MAGL Lead Identification

This compound serves as a chemically distinct starting point for scaffold-hopping campaigns in MAGL inhibitor drug discovery. Its dual heteroaromatic substitution pattern (pyridine R1 + thiophene R2) explores chemical space orthogonal to the extensively patented thiazole-indole chemotype [1][2]. Medicinal chemistry teams can use this compound to establish whether the pyridine-thiophene substitution pattern retains MAGL inhibitory activity, potentially opening new intellectual property space while maintaining the favorable reversible binding mechanism conferred by the di-amide architecture [1].

Low-Molecular-Weight CNS-Penetrant MAGL Probe Development

With a molecular weight of 356.44 g/mol, the target compound is significantly smaller than literature MAGL inhibitors (e.g., compound 6g at ~530 g/mol) [1]. This reduced molecular weight, combined with the presence of a basic pyridine nitrogen, predicts more favorable CNS drug-like properties including improved ligand efficiency and potentially superior passive blood-brain barrier permeability [1]. Researchers focused on developing CNS-penetrant MAGL inhibitors for neurodegenerative or psychiatric indications may prioritize this compound as a more optimizable starting point compared to higher-molecular-weight literature leads.

Sulfur-Mediated Interactions in MAGL Active Site

The thiophene-2-carbonyl R2 group introduces a sulfur atom capable of engaging in non-covalent sulfur-π, sulfur-hydrogen bond, and chalcogen bonding interactions that are absent in the carbocyclic R2 groups predominant in published MAGL inhibitor SAR [1][2]. Structural biology and computational chemistry groups can employ this compound in co-crystallography or molecular dynamics studies to determine whether sulfur-mediated interactions with the MAGL active site confer any selectivity or potency advantage over oxygen-heterocycle or carbocyclic R2 analogs [2].

Reversible vs. Irreversible MAGL Inhibition Studies

The di-amide architecture of this compound predicts reversible MAGL inhibition, in contrast to carbamate- or urea-based irreversible inhibitors [1][2]. Pharmacology laboratories conducting comparative mechanism-of-action studies can use this compound to assess the functional consequences of reversible MAGL blockade (e.g., sustained 2-AG elevation without CB1 desensitization) relative to irreversible inhibitors, addressing the critical therapeutic hypothesis that reversible inhibition mitigates the adverse effects associated with chronic irreversible MAGL suppression [1].

Application

Selection Property

Validation Focus

MAGL lead identification

Chemotype differentiation (pyridine-thiophene scaffold distinct from thiazole-indole class)

Enzyme inhibition screening assays

CNS-penetrant probe research

Low molecular weight and basic nitrogen profile

BBB permeability assessment

Active-site interaction studies

Thiophene sulfur non-covalent interaction potential

Co-crystallography / MD simulation

MAGL inhibition mechanism studies

Reversible amide linker chemistry

Functional endpoint comparison (2-AG elevation, CB1 desensitization)

• [1] Zhu B, Connolly PJ, Zhang YM, et al. The discovery of azetidine-piperazine di-amides as potent, selective and reversible monoacylglycerol lipase (MAGL) inhibitors. Bioorg Med Chem Lett. 2020;30:127243. View Source
• [2] Chen Z, Mori W, Fu H, et al. Design, synthesis and evaluation of reversible and irreversible monoacylglycerol lipase positron emission tomography (PET) tracers using a 'tail switching' strategy on a piperazinyl azetidine skeleton. J Med Chem. 2019;62(7):3336–3353. View Source